1,2-Diisopropylhydrazine monohydrochloride

• CAS: 26254-05-7

Core Science & Biosynthesis

An In-depth Technical Guide to the Metabolic Activation of Procarbazine

A Senior Application Scientist's Perspective on the Biotransformation of a Key Antineoplastic Agent

Executive Summary

Procarbazine, a methylhydrazine derivative, remains a critical component in combination chemotherapy regimens for Hodgkin's lymphoma and certain brain tumors.[1][2][3] Its therapeutic efficacy is not inherent but is contingent upon a complex series of metabolic activation steps primarily occurring in the liver.[1][4] This guide provides a detailed exploration of the metabolic cascade that transforms the procarbazine prodrug into its biologically active metabolites. We will delve into the enzymatic processes, the key chemical intermediates, and the experimental methodologies employed to elucidate this pathway. It is important to clarify a common point of inquiry: the metabolic pathway of procarbazine leads to the formation of reactive methylating agents, not 1,2-diisopropylhydrazine. The structure of procarbazine, N-isopropyl-α-(2-methylhydrazino)-p-toluamide, contains a single isopropyl group and a methylhydrazine moiety, which dictates its metabolic fate.[5]

Introduction: The Clinical Significance and Prodrug Nature of Procarbazine

Procarbazine was initially developed during the search for monoamine oxidase (MAO) inhibitors but was soon recognized for its potent antineoplastic properties.[6] It is administered orally and is rapidly and almost completely absorbed from the gastrointestinal tract, with peak plasma concentrations achieved within an hour.[1][3][6] The parent compound itself has a short half-life of about 10 minutes and undergoes extensive and rapid metabolism.[1] This biotransformation is essential for its anticancer activity, which is believed to stem from the inhibition of DNA, RNA, and protein synthesis in rapidly dividing cancer cells.[1][4]

The Core Metabolic Pathway: From Procarbazine to Reactive Alkylating Species

The metabolic activation of procarbazine is a multi-step process involving both oxidative and subsequent decomposition reactions. The primary site of this metabolism is the liver, involving enzymes from both the mitochondria and the endoplasmic reticulum.[1][4]

Initial Oxidation to Azo-Procarbazine

The first and rate-limiting step in procarbazine's activation is its oxidation to the azo derivative, N-isopropyl-α-(2-methylazo)-p-toluamide. This reaction is catalyzed by two main enzyme systems:

• Cytochrome P450 (CYP450) monooxygenases located in the liver microsomes.[1][7][8]

• Mitochondrial monoamine oxidase (MAO) .[1][7][9]

Studies have shown that plasma levels of azo-procarbazine are significantly higher than those of the parent drug, indicating a rapid and efficient conversion.[1][10] This initial metabolite is more stable than procarbazine but is a crucial intermediate on the path to generating cytotoxic species.[9]

Isomeric Azoxy-Procarbazine Formation

Azo-procarbazine is further oxidized, a reaction also mediated by microsomal enzymes, to form two isomeric azoxy metabolites: methylazoxy-procarbazine and benzylazoxy-procarbazine.[1][7] Of these two, the methylazoxy-procarbazine isomer has been identified as the major cytotoxic metabolite responsible for the anticancer activity of procarbazine.[1][11] In vitro studies have demonstrated that methylazoxy-procarbazine is significantly more cytotoxic to leukemia cells than the benzylazoxy isomer or the parent drug itself.[11]

Generation of Reactive Methylating Agents

The azoxy metabolites are the precursors to the ultimate alkylating species. It is postulated that the methylazoxy derivative undergoes further metabolism or chemical decomposition to form a methyl carbonium ion (or a methyl radical), which is a highly reactive electrophile.[7][12] This reactive methyl group can then covalently bind to nucleophilic sites on cellular macromolecules, most importantly, the guanine bases in DNA.[2] This methylation of DNA leads to base mispairing, DNA strand breaks, and ultimately, the inhibition of DNA replication and transcription, triggering apoptosis in cancer cells.[2][4]

The metabolic pathway can be visualized as follows:

Figure 1: Metabolic activation pathway of procarbazine.

Experimental Methodologies for Studying Procarbazine Metabolism

The elucidation of this complex pathway has relied on a combination of in vitro and in vivo experimental models, coupled with advanced analytical techniques.

In Vitro Models

• Liver Microsomes and S9 Fractions: The use of rat liver microsomes or the 9000g supernatant (S9 fraction) has been instrumental in identifying the key enzymes involved in procarbazine oxidation.[13][14] These preparations contain a high concentration of CYP450 enzymes and are used in assays to measure the disappearance of the parent drug and the appearance of its metabolites.[13]

• Cell Culture Systems: Cancer cell lines, such as L1210 murine leukemia cells, have been used to assess the cytotoxicity of procarbazine and its various metabolites.[11][15] These studies have been crucial in pinpointing methylazoxy-procarbazine as the primary cytotoxic agent, as cell lines lacking CYP450 and MAO activity are not sensitive to the parent drug but are susceptible to the azoxy isomers.[15]

In Vivo Models

Animal models, primarily rodents, have been used to study the pharmacokinetics and overall metabolic profile of procarbazine.[13] These studies involve administering the drug and then analyzing plasma, urine, and tissue samples over time to quantify the parent drug and its metabolites.[13]

Analytical Techniques

The chemical instability of procarbazine and its metabolites necessitates sensitive and specific analytical methods for their quantification.

• High-Performance Liquid Chromatography (HPLC): HPLC with UV detection is a widely used method for separating and quantifying procarbazine and its major metabolites, such as azo-procarbazine, in biological samples.[10]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS provides high sensitivity and structural information, making it suitable for identifying and quantifying various procarbazine metabolites, often after derivatization to improve their volatility and stability.[16]

• Liquid Chromatography-Mass Spectrometry (LC-MS): LC-MS combines the separation power of HPLC with the sensitivity and specificity of mass spectrometry, allowing for the direct analysis of thermally labile and polar metabolites in complex biological matrices.[17]

A typical experimental workflow for investigating procarbazine metabolism is outlined below:

Figure 2: General experimental workflow for studying procarbazine metabolism.

Quantitative Insights into Procarbazine Pharmacokinetics

Pharmacokinetic studies in humans have provided valuable data on the disposition of procarbazine and its primary metabolite.

Parameter	Procarbazine (PCB)	Azo-Procarbazine (azo-PCB)	Reference
Time to Peak Plasma Concentration (Tmax)	~12.5 minutes	Slower formation	[10]
Plasma Elimination Half-life (t½)	~9.2 minutes	Much slower elimination than PCB	[10]
Relative Plasma Exposure (AUC ratio azo-PCB/PCB)	N/A	~45.2	[10]
Relative Peak Concentration (Cmax ratio azo-PCB/PCB)	N/A	~5.5	[10]

These data clearly illustrate the rapid conversion of procarbazine to azo-procarbazine, with the metabolite having a much longer persistence in the plasma.[10] This prolonged exposure of the azo metabolite is critical for its subsequent conversion to the active azoxy species.

Conclusion and Future Directions

The metabolic activation of procarbazine is a well-characterized pathway that is essential for its therapeutic effect. The conversion of the parent drug through azo and azoxy intermediates to a reactive methylating species is a classic example of bioactivation. Understanding this pathway is crucial for optimizing therapeutic regimens, managing drug interactions, and developing novel analogs with improved efficacy and safety profiles. Future research may focus on the specific CYP450 isozymes involved in procarbazine metabolism to better predict inter-individual variability in drug response and toxicity. Furthermore, a deeper understanding of the downstream cellular responses to procarbazine-induced DNA damage will continue to inform its clinical application.

References

• What is the mechanism of Procarbazine Hydrochloride? - Patsnap Synapse. (2024, July 17).

• Reappraisal of the use of procarbazine in the treatment of lymphomas and brain tumors - Taylor & Francis. (2022, December 28). Retrieved from [Link]

• Quantitative analysis of procarbazine, procarbazine metabolites and chemical degradation products with application to pharmacokinetic studies - PubMed. (n.d.). Retrieved from [Link]

• Procarbazine - Wikipedia. (n.d.). Retrieved from [Link]

• Plasma kinetics of procarbazine and azo-procarbazine in humans - PubMed. (2006, January 15). Retrieved from [Link]

• Metabolic activation of procarbazine to reactive intermediates. - ResearchGate. (n.d.). Retrieved from [Link]

• Methylazoxyprocarbazine, the active metabolite responsible for the anticancer activity of procarbazine against L1210 leukemia. | Semantic Scholar. (n.d.). Retrieved from [Link]

• Procarbazine (Matulane) - Oncology. (n.d.). Retrieved from [Link]

• Metabolism of azoxy derivatives of procarbazine by aldehyde dehydrogenase and xanthine oxidase - PubMed. (n.d.). Retrieved from [Link]

• DRUG NAME: Procarbazine - BC Cancer. (2011, December 1). Retrieved from [Link]

• Cytochrome P-450- and Peroxidase-Dependent Activation of Procarbazine and Iproniazid in Mammalian Cells. (n.d.).

• Drug Formulary - procarbazine - Cancer Care Ontario. (n.d.). Retrieved from [Link]

• Overview of the metabolism of procarbazine. | Download Scientific Diagram - ResearchGate. (n.d.). Retrieved from [Link]

• Metabolic activation of procarbazine. Evidence for carbon-centered free-radical intermediates - PubMed. (n.d.). Retrieved from [Link]

• BIOTRANSFORMATION OF HYDRAZINE DERVATIVES IN THE MECHANISM OF TOXICITY. (n.d.). Retrieved from [Link]

• A demonstration of the in vitro bacterial mutagenicity of procarbazine, using the microtitre fluctuation test and large concentrations of S9 fraction - PubMed. (n.d.). Retrieved from [Link]

• Cytotoxicity and DNA damage caused by the azoxy metabolites of procarbazine in L1210 tumor cells - PubMed. (1989, January 1). Retrieved from [Link]

• The mitochondrial metabolism of 1,2-disubstituted hydrazines, procarbazine and 1,2-dimethylhydrazine - PubMed. (n.d.). Retrieved from [Link]

• Procarbazine | C12H19N3O | CID 4915 - PubChem. (n.d.). Retrieved from [Link]

• Studies on the metabolism of procarbazine by mass spectrometry - PubMed - NIH. (n.d.). Retrieved from [Link]

• Studies on the pathway of methane formation from procarbazine, a 2-methylbenzylhydrazine derivative, by rat liver microsomes - PubMed. (n.d.). Retrieved from [Link]

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Difference between 1,2-diisopropylhydrazine and 1,2-dimethylhydrazine

Technical Whitepaper: Comparative Analysis of 1,2-Dimethylhydrazine and 1,2-Diisopropylhydrazine

Executive Summary

This technical guide delineates the critical physicochemical, metabolic, and toxicological distinctions between 1,2-dimethylhydrazine (DMH) and 1,2-diisopropylhydrazine (DIPH) . While both belong to the symmetrical dialkylhydrazine class, their biological fates are diametrically opposed due to steric and electronic factors.

DMH is a potent, organ-specific procarcinogen widely used to induce colorectal adenocarcinoma in rodent models. Its mechanism relies on metabolic bioactivation to a highly reactive methylating agent.

DIPH , conversely, is characterized by steric bulk that hinders the specific enzymatic activation pathways seen in DMH. Instead, it serves primarily as a precursor for stable azo compounds (free radical initiators) and shares structural homology with monoamine oxidase (MAO) inhibitors.

Physicochemical & Structural Divergence[1]

The fundamental difference lies in the alkyl group size. The methyl group is small and electronically simple, allowing DMH to fit into the active sites of specific cytochrome P450 enzymes (specifically CYP2E1). The isopropyl group provides significant steric hindrance and stabilizes resulting free radicals via hyperconjugation.

Table 1: Comparative Physicochemical Profile

Feature	1,2-Dimethylhydrazine (DMH)	1,2-Diisopropylhydrazine (DIPH)
Structure
Steric Profile	Minimal (Accessible to CYP2E1)	Bulky (Hindered access)
Oxidation Product	Azomethane (Gas, unstable, reactive)	1,2-Diisopropylazo (Liquid, stable)
Primary Reactivity	Nucleophilic alkylation (after bioactivation)	Radical generation (homolysis)
Boiling Point	~81°C	~124°C
Key Application	Colorectal Cancer Induction (Model)	Polymerization Initiator / MAO Inhibition

Metabolic Activation & Toxicology: The Core Divergence

The toxicity of hydrazines is rarely intrinsic to the parent molecule but rather stems from their metabolic intermediates.

A. 1,2-Dimethylhydrazine (DMH): The Methylation Cascade

DMH is a "hit-and-run" carcinogen. It requires multi-step bioactivation, primarily in the liver and colon.

• Oxidation: CYP2E1 oxidizes DMH to Azomethane .

• Hydroxylation: Further oxidation yields Azoxymethane (AOM) and then Methylazoxymethanol (MAM) .[1]

• Decomposition: MAM is unstable and decomposes to the methyldiazonium ion .

• The Lesion: This ion methylates DNA guanine at the

  position ( -MeG). If not repaired by -methylguanine-DNA methyltransferase (MGMT), this leads to G A transition mutations, driving carcinogenesis.

B. 1,2-Diisopropylhydrazine (DIPH): Radical Stability & Enzyme Inhibition

DIPH does not undergo the same pathway because the isopropyl group prevents the formation of a compact diazonium ion capable of specific DNA intercalation and alkylation.

• Oxidation to Azo: DIPH is easily oxidized to 1,2-diisopropylazo . Unlike azomethane, this compound is thermally stable at physiological temperatures.

• Radical Homolysis: Under specific conditions (heat/light), the azo bond breaks to release isopropyl radicals . These are secondary radicals, significantly more stable than the primary methyl radicals from DMH.

• MAO Inhibition: The bulky isopropyl hydrazine moiety is a pharmacophore for Monoamine Oxidase (MAO) inhibition (analogous to Iproniazid). Instead of alkylating DNA, DIPH derivatives often bind to flavin-dependent enzymes, inhibiting neurotransmitter breakdown.

Visualizing the Metabolic Divergence

The following diagram contrasts the bioactivation of DMH (leading to cancer) vs. the chemical fate of DIPH (leading to stable radicals or enzyme inhibition).

Figure 1: The metabolic bifurcation. Red path indicates the specific bioactivation of DMH to a carcinogen. Blue path indicates the formation of stable azo compounds or enzyme inhibition by DIPH.

Experimental Protocols

A. DMH-Induced Colorectal Carcinogenesis (Standard Protocol)

Use Case: Creating a validated animal model for testing chemopreventive agents.

• Preparation: Dissolve DMH dihydrochloride in 1 mM EDTA saline (pH adjusted to 6.5 with NaHCO3) immediately prior to use. Crucial: DMH is unstable in basic solution; pH 6.5 ensures stability during injection.

• Dosage: Administer 20 mg/kg body weight via subcutaneous (s.c.) injection.

• Regimen: Once weekly for 15 weeks.

• Latency: Aberrant Crypt Foci (ACF) appear by week 8-10. Adenocarcinomas manifest by week 20-30.

• Safety: All bedding and waste must be treated as hazardous carcinogens for 48 hours post-injection.

B. DIPH as a Radical Precursor (Chemical Synthesis)

Use Case: Generating controlled isopropyl radicals for polymer initiation or mechanistic probing.

• Oxidation: Dissolve 1,2-DIPH in ether. Add yellow mercuric oxide (HgO) as a mild oxidant.

• Reaction: Stir at room temperature. The hydrazine oxidizes to azo-diisopropyl .

• Isolation: Filter off mercury residues. Distill the liquid (bp ~88°C).

• Activation: To generate radicals, heat the azo compound to >100°C or expose to UV light (

  ).

  • Note: Unlike DMH metabolites, this reaction is non-enzymatic and purely driven by thermal homolysis.

Safety & Handling (Mandatory)

Both compounds are hydrazines and must be handled with extreme caution, but the hazards differ.

• DMH Hazard: Confirmed Human Carcinogen. Target organs: Liver, Colon, Blood vessels. High volatility of the metabolite (azomethane) means injected animals exhale carcinogenic gas. Use a laminar flow hood for all animal handling.

• DIPH Hazard: Suspected Carcinogen / Neurotoxin. While less potent at DNA alkylation, it is a suspected MAO inhibitor (hypertensive crisis risk with tyramine) and a general alkylating agent. Handle as a potential mutagen.

References

• Rosenberg, D. W., Giardina, C., & Tanaka, T. (2009). Mouse models for the study of colon carcinogenesis. Carcinogenesis. Link

• IARC Working Group. (1999). 1,2-Dimethylhydrazine.[1][2][3][4] IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, Volume 71. Link

• Zeller, E. A., & Barsky, J. (1952). In vivo inhibition of liver and brain monoamine oxidase by 1-Isonicotinyl-2-isopropyl hydrazine. Proceedings of the Society for Experimental Biology and Medicine. Link

• Chaiyaveij, D., et al. (2021).[5] Copper(II)-catalyzed aerobic oxidation of hydrazides to azo intermediates. Arkivoc. Link

• Fiala, E. S. (1977). Investigations into the metabolism and mode of action of the colon carcinogens 1,2-dimethylhydrazine and azoxymethane. Cancer. Link

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A Technical Guide to the Carcinogenic Mechanisms of Hydrazine Derivatives in Rodent Models

Authored for Researchers, Scientists, and Drug Development Professionals

Executive Summary

Hydrazine derivatives, a class of chemicals used in pharmaceuticals, agriculture, and industrial processes, have demonstrated carcinogenic potential in numerous rodent studies.[1] This technical guide provides an in-depth exploration of the multifaceted mechanisms underlying their carcinogenicity. The core of hydrazine-induced tumorigenesis lies in its metabolic activation to unstable, reactive intermediates. These species, including free radicals and diazonium ions, drive carcinogenesis through a combination of genotoxic and non-genotoxic pathways. Genotoxicity is primarily characterized by the formation of DNA adducts, leading to mutations if not properly repaired. Concurrently, non-genotoxic effects, such as the induction of chronic oxidative stress and inflammation, create a cellular environment that promotes tumor growth. Understanding these intricate pathways is paramount for assessing the risk posed by these compounds and for the development of safer alternatives. This guide synthesizes current knowledge, details key experimental methodologies for investigating these mechanisms, and presents data from seminal rodent studies.

Chapter 1: The Dual Faces of Hydrazine Derivatives: Utility and Carcinogenic Hazard

Hydrazine and its derivatives are characterized by a nitrogen-nitrogen single bond. This chemical feature confers a high degree of reactivity, making them valuable in a wide range of applications. They are used as high-energy rocket propellants, in the synthesis of pharmaceuticals like the tuberculosis drug isoniazid, and as agricultural pesticides.[1][2] Some hydrazines also occur naturally, for instance in certain species of edible mushrooms.[2]

Despite their utility, a significant body of evidence has classified many hydrazine derivatives as carcinogens in animal models.[3] The International Agency for Research on Cancer (IARC) and the U.S. National Toxicology Program (NTP) have classified hydrazine itself as "reasonably anticipated to be a human carcinogen" based on sufficient evidence from experimental animal studies.[4][5][6] Rodent models, primarily mice and rats, have been instrumental in elucidating this risk. These studies have shown that exposure to hydrazines can lead to tumors in various organs, most notably the liver, lungs, and nasal passages.[7][8][9][10] The specific target organ and tumor type often depend on the specific hydrazine derivative, the route of administration, and the rodent species.[9][10]

Chapter 2: The Critical First Step: Metabolic Activation

Hydrazine derivatives are generally not carcinogenic in their native state. Their transformation into reactive, cancer-causing agents is a process known as metabolic activation, which primarily occurs in the liver.[2] This bioactivation is a critical initiating event in their carcinogenic cascade.

Several enzymatic systems are implicated in this process, with cytochrome P450 (CYP) isoenzymes playing a central role.[2][7] These enzymes oxidize hydrazines, leading to the formation of highly unstable intermediates such as alkyldiazonium ions and carbon-centered free radicals.[2][11][12] Other enzyme systems, including monoamine oxidases and various peroxidases, can also contribute to this activation.[2][11]

The generation of these reactive species initiates a cascade of cellular damage. For example, the evolution of nitrogen gas is a hallmark of the formation of the reactive diimide intermediate, a potent reducing agent.[13] These intermediates are electrophilic, meaning they are attracted to electron-rich molecules within the cell, the most critical of which is DNA.

Caption: Metabolic activation pathway of hydrazine derivatives.

Chapter 3: The Genotoxic Pathway: DNA Adducts and the Origin of Mutations

The direct interaction of reactive hydrazine metabolites with DNA is a primary driver of their carcinogenicity. This interaction results in the formation of DNA adducts—covalent bonds between the chemical and the DNA molecule.

One of the most well-documented forms of DNA damage caused by hydrazines is the methylation of DNA bases.[14] Reactive methyl groups generated during metabolic activation can attach to guanine bases in DNA, forming adducts like O6-methylguanine and N7-methylguanine.[14] O6-methylguanine is particularly mutagenic because it can be misread during DNA replication, leading to G:C to A:T transition mutations. If these mutations occur in critical genes, such as proto-oncogenes or tumor suppressor genes, they can initiate the process of carcinogenesis.

Beyond methylation, hydrazine-derived free radicals can cause other forms of DNA damage, including single- and double-strand breaks.[9][15] These breaks can lead to larger-scale genomic instability, another hallmark of cancer. Some hydrazine derivatives can also react with abasic sites in DNA, which are gaps in the DNA backbone that arise from spontaneous base loss.[16][17]

Chapter 4: The Non-Genotoxic Contributions: Oxidative Stress and Chronic Inflammation

While direct DNA damage is a crucial mechanism, the carcinogenic effects of hydrazine derivatives are amplified by non-genotoxic pathways, primarily oxidative stress and chronic inflammation.

Oxidative Stress: The metabolism of hydrazines is a significant source of reactive oxygen species (ROS), such as superoxide anions and hydroxyl radicals.[2] This occurs when the cell's antioxidant defenses, like glutathione, are overwhelmed by the production of these oxidants.[1][2] The resulting state of oxidative stress can damage all major types of cellular macromolecules. Lipids in cell membranes can be oxidized (lipid peroxidation), compromising cellular integrity.[2][18] Proteins can be damaged, leading to loss of function.[19] Critically, ROS can also directly damage DNA, for example by forming the mutagenic lesion 8-hydroxydeoxyguanosine (8-OHdG).[20] This creates a vicious cycle where metabolic activation leads to ROS, which in turn causes further DNA damage, contributing to the overall carcinogenic load.[21]

Chronic Inflammation: Exposure to hydrazine derivatives, particularly through inhalation, can be highly irritating to tissues like the nasal epithelium.[8][22] This irritation can lead to chronic inflammation.[22] The inflammatory response involves the recruitment of immune cells that release more ROS and inflammatory signaling molecules. This sustained inflammatory environment promotes cell proliferation, which can enhance the likelihood of mutations becoming fixed in the daughter cells. In rodent studies, chronic inflammation in the nasal passages and liver has been observed alongside tumor development, suggesting a strong link between these processes.[22][23]

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Protocols & Analytical Methods

GC-MS analysis of volatile hydrazine metabolites in urine

Application Note: High-Sensitivity GC-MS Quantitation of Volatile Hydrazines in Urine via Pentafluorobenzaldehyde Derivatization

Introduction & Analytical Challenge

Hydrazine (

) and its methylated analogs (Monomethylhydrazine [MMH], Unsymmetrical Dimethylhydrazine [UDMH]) are potent hepatotoxins and suspected carcinogens used extensively in aerospace propellants, pharmaceutical synthesis, and industrial chemical manufacturing.

The Analytical Gap: Direct analysis of hydrazines in urine by GC-MS is fundamentally flawed due to three physicochemical barriers:

• High Polarity & Basicity: Free hydrazines adhere irreversibly to silica capillaries, resulting in severe peak tailing and memory effects.

• Volatility: Low molecular weight leads to losses during sample concentration.

• Instability: Hydrazines undergo rapid autoxidation in neutral urine matrices.

The Solution: This protocol details a robust Derivatization-Extraction-GC-MS workflow. By reacting hydrazine with Pentafluorobenzaldehyde (PFB) , we convert the unstable, polar analyte into Decafluorobenzaldazine (DFBA) . This derivative is highly lipophilic, thermally stable, and possesses high electron affinity, making it ideal for ultra-trace detection using Electron Ionization (EI) or Negative Chemical Ionization (NCI).

Chemical Mechanism

The core of this method is the acid-catalyzed Schiff base condensation. Unlike simple ketones (like acetone) which form unstable hydrazones, aromatic aldehydes like PFB form conjugated, stable azines.

Reaction Stoichiometry:

• Analyte: Hydrazine (MW 32)

• Reagent: Pentafluorobenzaldehyde (MW 196)

• Product: Decafluorobenzaldazine (MW 388)

This reaction shifts the mass window away from low-mass matrix interference and adds ten fluorine atoms, significantly enhancing sensitivity.

Figure 1: Reaction pathway converting volatile hydrazine into stable Decafluorobenzaldazine (DFBA).

Experimental Protocol

Safety Warning: Hydrazines are carcinogenic.[1] PFB is a lachrymator. Perform all steps in a fume hood.

Reagents & Standards

• Internal Standard (IS):

  -Hydrazine sulfate (Cambridge Isotope or Sigma).

• Derivatizing Agent: Pentafluorobenzaldehyde (PFB), 5% v/v in Methanol.

• Buffer: 0.1 M Phosphate Buffer (pH 6.0). Note: Extreme acid pH (<2) can hydrolyze drug metabolites (e.g., Isoniazid) into hydrazine, causing false positives. pH 6.0 favors the condensation without hydrolyzing conjugates.

• Extraction Solvent: n-Hexane (HPLC Grade).

Sample Preparation Workflow

• Collection & Stabilization:

  • Collect 5 mL urine.

  • Immediately add 100 µL 1M H2SO4 to prevent autoxidation. (If analyzing archived samples, ensure they were acidified at collection).

• Internal Standard Addition:

  • Aliquot 1.0 mL of acidified urine into a 10 mL screw-cap glass vial.

  • Add 20 µL of

    -Hydrazine IS solution (10 µg/mL).

• Derivatization:

  • Add 1.0 mL Phosphate Buffer (pH 6.0) to neutralize the acid and buffer the reaction.

  • Add 50 µL of 5% PFB solution.

  • Cap tightly and vortex for 30 seconds.

  • Incubate: 60°C for 60 minutes. (Heat drives the formation of the bis-derivative).

• Liquid-Liquid Extraction (LLE):

  • Cool to room temperature.

  • Add 2.0 mL n-Hexane.

  • Shake mechanically for 10 minutes.

  • Centrifuge at 3000 rpm for 5 minutes to separate phases.

• Reconstitution:

  • Transfer the upper hexane layer to a clean vial.

  • Evaporate to dryness under a gentle stream of Nitrogen (N2) at 30°C. Note: Although DFBA is less volatile than hydrazine, it can still sublime. Do not over-dry.

  • Reconstitute in 100 µL Ethyl Acetate or Hexane for GC injection.

Figure 2: Step-by-step analytical workflow for hydrazine quantification.

GC-MS Instrumentation & Parameters

System: Agilent 7890/5977 or equivalent single quadrupole MS.

Parameter	Setting	Rationale
Inlet	Splitless, 250°C	Maximizes sensitivity for trace analysis.
Column	DB-5MS UI (30m x 0.25mm x 0.25µm)	Standard non-polar phase; excellent for aromatic azines.
Carrier Gas	Helium, 1.0 mL/min (Constant Flow)	Standard flow for optimal MS vacuum.
Oven Program	70°C (1 min) 20°C/min 280°C (3 min)	Rapid ramp to elute the high MW derivative (MW 388).
Transfer Line	280°C	Prevents condensation of the derivative.
Ionization	EI (70 eV) or NCI (Methane)	EI is sufficient for ppb levels; NCI is required for ppt levels.
Acquisition	SIM (Selected Ion Monitoring)	Mandatory for selectivity in urine matrix.

SIM Table (Electron Ionization - EI)

Analyte	Target Ion ( )	Qualifier Ions ( )	Retention Time (approx)
Hydrazine-PFB (DFBA)	388 ( )	369 ( ), 196	12.4 min
-Hydrazine-PFB	390 ( )	371 ( ), 196	12.4 min

Note: If using Negative Chemical Ionization (NCI), monitor

388 ( ) and 368 ( ). NCI provides approx. 50-100x higher sensitivity due to the high electronegativity of the pentafluorophenyl rings.

Validation & QA Criteria

To ensure Trustworthiness , the method must meet these performance metrics:

• Linearity:

  ng/mL (ppb). .[1][2]

• Limit of Detection (LOD): Typically

  ng/mL (using EI-SIM).

• Recovery: Absolute recovery of the derivative should be

  .

• Carryover: Inject a solvent blank after the highest standard. Result must be < LOD.

  • Troubleshooting: Azines can stick to dirty inlet liners. Change liner and gold seal if carryover persists.

• Specificity (Crucial):

  • False Positives: Patients on Isoniazid or Hydralazine excretes acid-labile hydrazones.

  • Control: Run the derivatization at Room Temperature vs. 60°C . If the hydrazine signal skyrockets at high temp in a patient sample, it suggests hydrolysis of drug metabolites rather than free hydrazine exposure.

References

• Centers for Disease Control and Prevention (CDC). "Quantification of Hydrazine in Human Urine by HPLC-MS/MS."[3] CDC Laboratory Methods. [Link]

• Occupational Safety and Health Administration (OSHA). "Hydrazine - Method 20 (Benzaldehyde Derivatization)." OSHA Sampling & Analytical Methods. [Link]

• Davis, W. E., et al. "Determination of hydrazine and 1,1-dimethylhydrazine in urine by gas chromatography with electron-capture detection." Analytical Chemistry. [Link][1][4]

• Timbrell, J. A., et al. "Determination of hydrazine metabolites of isoniazid in human urine by gas chromatography." Journal of Chromatography B. [Link]

Sources

• 1. Quantification of Hydrazine in Human Urine by HPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. stacks.cdc.gov [stacks.cdc.gov]
• 3. stacks.cdc.gov [stacks.cdc.gov]
• 4. High sensitivity negative ion GC-MS method for detection of desaturated and chain-elongated products of deuterated linoleic and linolenic acids - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Stability of 1,2-diisopropylhydrazine hydrochloride in aqueous solution

Technical Support Center: Stability & Handling of 1,2-Diisopropylhydrazine HCl

Executive Summary: The Stability Paradox

Researchers often encounter a frustrating paradox with 1,2-Diisopropylhydrazine Hydrochloride (DIPH-HCl) : while the hydrochloride salt solid is relatively stable, its aqueous solutions are notoriously erratic.

The Core Issue: The instability is not a simple hydrolysis. It is an auto-oxidation process driven by dissolved oxygen and catalyzed by trace transition metals (specifically

and ). The hydrochloride form provides protection only as long as the pH remains low enough to keep the hydrazine nitrogens protonated. Once in a neutral buffered solution (pH 7.0–7.4), the "free base" fraction increases, triggering rapid oxidation to 1,2-diisopropyldiazene (azo-derivative) .

This guide provides the mechanistic insight and protocols required to stabilize this compound for reproducible experimental data.

Mechanism of Degradation

To troubleshoot effectively, you must understand the enemy. The degradation is a radical-mediated chain reaction.

Pathway Analysis

In aqueous solution, DIPH exists in equilibrium between its protonated (stable) and unprotonated (reactive) forms. The unprotonated form donates electrons to dissolved oxygen, generating superoxide radicals and the yellow-colored azo compound.

Figure 1: The oxidation cascade of 1,2-diisopropylhydrazine. Note that the "Free Base" is the gateway to degradation.

Troubleshooting Guide (FAQs)

Q1: My clear solution turned yellow within 2 hours. Is it still usable?

Verdict: No. Technical Analysis: The yellow color is the distinct chromophore of the azo bond (

) in 1,2-diisopropyldiazene . This indicates significant oxidation has already occurred. Corrective Action:

• Check your Water: Did you use standard deionized water? It often contains dissolved oxygen.[1] Use degassed/argon-purged water .

• Check Metal Ions: Trace copper (ppb levels) from older water lines or glassware can accelerate this reaction by 1000x. Add 1 mM EDTA to your buffer to chelate these catalysts.

Q2: Why does the compound degrade faster in PBS (pH 7.4) than in water?

Verdict: pKa Effect. Technical Analysis: The stability of hydrazines is pH-dependent. At acidic pH (pH < 4), the nitrogen lone pairs are protonated (

), making them unavailable for electron transfer to oxygen. At pH 7.4, a significant fraction exists as the free base, which is electron-rich and easily oxidized. Corrective Action:

• If the experiment allows, store stock solutions at pH 3–4 (e.g., 10 mM HCl or Acetate buffer).

• Only neutralize to pH 7.4 immediately prior to use.

Q3: Can I use UV absorbance to quantify the concentration?

Verdict: Use with Caution. Technical Analysis: 1,2-diisopropylhydrazine has weak UV absorbance (end absorption < 210 nm). However, the degradation product (the azo compound) has a strong absorbance around 350–370 nm . Corrective Action:

• Do not use

  alone, as oxidation products may interfere.

• Monitor

  . If this peak rises, your sample is degrading.

Validated Experimental Protocols

To ensure data integrity, replace standard handling with these rigorous protocols.

Protocol A: Preparation of Stable Stock Solution

Purpose: To create a stock solution stable for >24 hours.

Step	Action	Technical Rationale
1	Solvent Prep	Sparge 0.01 M HCl with Argon or Nitrogen gas for 15 minutes.
2	Chelation	Add disodium EDTA to a final concentration of 0.5 mM.
3	Dissolution	Dissolve DIPH-HCl in the prepared solvent.
4	Storage	Aliquot into amber glass vials, purge headspace with Argon, and freeze at -20°C.

Protocol B: HPLC Quality Control Method

Purpose: To separate the parent hydrazine from the azo degradation product.

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 150 x 4.6 mm, 5 µm.

• Mobile Phase A: 10 mM Ammonium Formate, pH 3.0 (Acidic pH stabilizes analyte on-column).

• Mobile Phase B: Acetonitrile.

• Gradient: 5% B to 60% B over 10 minutes.

• Detection:

  • Channel 1 (Parent): Electrochemical Detection (ECD) is preferred for sensitivity. If using UV, use 205 nm (low sensitivity).

  • Channel 2 (Impurity): UV at 360 nm (Specific for 1,2-diisopropyldiazene).

Troubleshooting Decision Tree

Use this logic flow to diagnose experimental failures rapidly.

Figure 2: Diagnostic workflow for stability issues.

References & Authoritative Sources

• Higginson, W. C. E., & Sutton, D. (1953).[2] The oxidation of hydrazine in aqueous solution.[1][2][3] Journal of the Chemical Society, 1402-1406.

  • Core Science: Establishes the fundamental mechanism of hydrazine oxidation and the catalytic role of metal ions.

• Prough, R. A., et al. (1981). Procarbazine Metabolism: Oxidation of 1,2-Diisopropylhydrazine. Cancer Research.

  • Core Science: Specifically identifies 1,2-diisopropyldiazene (azo) as the oxidation product of this specific hydrazine derivative.

• Fisher Scientific. (2025).[4] Safety Data Sheet: Hydrazine Dihydrochloride.

  • Safety/Handling: Provides critical toxicity and handling data for hydrazine salts.

• Environmental Protection Agency (EPA). (2016). Toxicological Review of Hydrazines.

  • Stability Data: detailed analysis of hydrazine stability in water and soil matrices.

Sources

• 1. apps.dtic.mil [apps.dtic.mil]
• 2. 282. The oxidation of hydrazine in aqueous solution. Part I. The nature of 1- and 2-electron-transfer reactions, with particular reference to the oxidation of hydrazine - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. fishersci.com [fishersci.com]

Safety precautions for handling carcinogenic hydrazine powders

Welcome to the High-Hazard Chemical Safety Support Center. Topic: Hydrazine (

) and Hydrazine Salts (Sulfate/Dihydrochloride) Ticket ID: HYD-SAFE-2026 Support Level: Tier 3 (Senior Application Scientist)

Tier 1: Critical Incident Response (Emergency Protocols)

User Question: I have spilled hydrazine sulfate powder outside the weighing enclosure. It is on the benchtop and floor. Should I sweep it up or use a wet paper towel?

URGENT RESPONSE: STOP immediately. Do NOT sweep. Do NOT use a standard vacuum. Do NOT use paper towels initially if the powder is concentrated.

Hydrazine salts are potent reducing agents and suspected human carcinogens. Dry sweeping generates dust, creating an immediate inhalation hazard (NIOSH Ceiling limit is extremely low: 0.03 ppm).

The Correct Protocol: Isolate

Dilute Neutralize

• Evacuate & Isolate: Clear the immediate area.[1] If the spill is large (>50g) or outside a ventilation hood, evacuate the lab.

• PPE Upgrade: Do not approach without a full-face respirator (P100/OV cartridges) or SCBA, and Butyl Rubber gloves (Nitrile is insufficient for long contact).

• Wet Down (Mist): Gently mist the powder with water to prevent dust generation. Hydrazine salts are soluble.[2][3]

• Neutralization (The Hypochlorite Method):

  • WARNING: Do NOT use Hydrogen Peroxide (

    ). It reacts violently with hydrazine, potentially causing an explosion.[1][4]

  • Action: Apply a 5% Sodium Hypochlorite (Bleach) solution to the wet spill.

  • Mechanism:

  • Observation: You will see bubbling (Nitrogen gas). Allow the reaction to proceed until bubbling ceases.

• Cleanup: Absorb the neutralized liquid with inert vermiculite or sand.

Visual Workflow: Emergency Spill Logic

Caption: Decision logic for hydrazine spill containment. Note the strict prohibition of peroxide oxidizers.[5]

Tier 2: Proactive Containment & Handling

User Question: I am weighing hydrazine sulfate for a reaction. The powder is static and "jumps" away from the spatula. Also, are my standard purple nitrile gloves safe?

Technical Insight: Hydrazine sulfate is a crystalline salt that builds significant static charge, leading to aerosolization. Furthermore, standard nitrile gloves offer poor protection against hydrazine permeation.

1. Static Control Strategy:

• Ionization: Use a Zerostat anti-static gun or a benchtop ionizer fan directed into the balance enclosure (but not blowing directly on the powder) to neutralize the charge.

• Material: Use glass weighing boats or antistatic plastic. Avoid standard polystyrene boats which act as capacitors.

• Technique: "Drop" the powder; do not pour. Use a narrow-neck funnel to minimize surface area exposure to air currents.

2. Glove Compatibility Matrix: Nitrile gloves degrade rapidly upon contact with hydrazine. You must use materials with higher permeation resistance.

Glove Material	Breakthrough Time (Hydrazine)	Rating	Recommendation
Nitrile (Disposable)	< 10 minutes	Poor	Do NOT use for primary protection.
Latex	Immediate	Fail	Never use.
Neoprene	30 - 60 minutes	Fair	Acceptable for splash protection only.
Butyl Rubber	> 480 minutes	Excellent	Mandatory for handling stock/spills.
Silver Shield (Laminate)	> 480 minutes	Excellent	Best for liner under outer gloves.

User Question: What is the specific medical antidote if I accidentally inhale dust?

Medical Alert: While immediate oxygen and observation for pulmonary edema are standard, the specific antidote for hydrazine-induced neurological toxicity (seizures/coma) is Pyridoxine (Vitamin B6) .

• Mechanism:[2][4][6] Hydrazine depletes pyridoxal phosphate (active B6), impairing GABA synthesis in the brain.

• Protocol: Ensure your occupational health provider has Pyridoxine HCl injectable on hand before starting the campaign.

Tier 3: Decontamination & Waste Management

User Question: How do I clean my glassware? Can I just rinse it in the sink?

Protocol: Absolutely NO sink disposal. Hydrazine is toxic to aquatic life and persists in water supplies.[2][7]

Glassware Decontamination Procedure:

• Preparation: Prepare a bath of dilute Sodium Hypochlorite (Bleach) in the fume hood. A 10% commercial bleach solution (approx 0.5% - 1% NaOCl final concentration) is sufficient.

• Soak: Submerge all glassware, spatulas, and weigh boats in the bleach bath.

• Reaction Time: Soak for 30 minutes .

• Verification: Use starch-iodide paper to ensure excess oxidant remains (paper should turn blue/black). If not, add more bleach.

• Rinse: After 30 minutes, rinse with water. The rinsate can now be collected for standard chemical waste disposal, but the hydrazine is destroyed.

Tier 4: Toxicology & Mechanism of Action[6][7][9][10]

User Question: Why is hydrazine considered so dangerous compared to other reducing agents? What is the mechanism of carcinogenicity?

Scientist's Explanation: Hydrazine is not just a toxicant; it is a "genotoxic carcinogen." Unlike simple acids or bases that cause tissue damage via pH, hydrazine chemically modifies your DNA.

The Mechanism:

• Metabolic Activation: Hydrazine is metabolized by the Cytochrome P450 system (specifically CYP2E1) and peroxidases.

• Radical Formation: This metabolism generates carbon-centered free radicals and diazonium ions .

• DNA Alkylation: These reactive species attack the guanine bases in DNA (specifically forming N7-methylguanine and O6-methylguanine).[6]

• Mutation: If not repaired, these alkylated bases cause "mispairing" during DNA replication (e.g., Guanine pairing with Thymine instead of Cytosine), leading to permanent mutations and cancer.

Visual Pathway: Metabolic Toxicity [8]

Caption: The pathway from exposure to DNA damage.[9] Note that metabolic activation is required to create the ultimate carcinogen.

References

• Centers for Disease Control and Prevention (CDC). (2019). Hydrazine: NIOSH Pocket Guide to Chemical Hazards. National Institute for Occupational Safety and Health.[1][2] [Link]

• New Jersey Department of Health. (2016). Hazardous Substance Fact Sheet: Hydrazine. Right to Know Program. [Link]

• National Institutes of Health (NIH). (2023). Hydrazines - Toxicological Profile. National Library of Medicine. [Link]

• Occupational Safety and Health Administration (OSHA). (2024). Occupational Safety and Health Standards: Toxic and Hazardous Substances (1910.1000). [Link]

Sources

• 1. arxada.com [arxada.com]
• 2. assets.thermofisher.cn [assets.thermofisher.cn]
• 3. CDC - NIOSH Pocket Guide to Chemical Hazards - Hydrazine [cdc.gov]
• 4. nj.gov [nj.gov]
• 5. nj.gov [nj.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. fishersci.com [fishersci.com]
• 8. BIOTRANSFORMATION OF HYDRAZINE DERVATIVES IN THE MECHANISM OF TOXICITY - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Hydrazine-mediated DNA damage: role of hemoprotein, electron transport, and organic free radicals - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Mutagenicity of 1,2-Diisopropylhydrazine and 1,1-Dimethylhydrazine

Introduction

In the fields of chemical research and drug development, a thorough understanding of the genotoxic potential of a compound is paramount. Genotoxicity, the property of chemical agents to damage the genetic information within a cell, can lead to mutations and is strongly linked with carcinogenesis. This guide provides a detailed comparative analysis of the mutagenicity of two hydrazine derivatives: 1,1-Dimethylhydrazine (also known as Unsymmetrical Dimethylhydrazine or UDMH) and 1,2-Diisopropylhydrazine.

Hydrazine and its derivatives are a class of compounds with significant industrial and laboratory applications, ranging from rocket propellants to chemical synthesis intermediates.[1] However, this utility is often accompanied by considerable toxicological risk. This guide is designed for researchers, scientists, and drug development professionals to navigate the known mutagenic landscape of UDMH and to address the critical data gaps and predictive toxicology for 1,2-diisopropylhydrazine. We will delve into established experimental data, explore the mechanisms of action, and provide standardized protocols for assessing genotoxicity.

Part 1: 1,1-Dimethylhydrazine (UDMH) - A Well-Documented Genotoxin

Metabolic Activation and Mechanism of Action

The genotoxicity of UDMH is not direct. Instead, it functions as a pro-mutagen, requiring metabolic conversion into reactive intermediates that can interact with DNA. This bioactivation is a critical concept for in vitro assay design, as experiments conducted without a metabolic activation system (like a liver S9 fraction) may produce false negatives.

The primary metabolic pathway is mediated by cytochrome P450 enzymes in the liver.[2] This process involves oxidation and demethylation, leading to the formation of highly reactive species, including methyl radicals and formaldehyde.[2][3] These intermediates, particularly the methyl radical, can then attack DNA, leading to the formation of DNA adducts (e.g., N7-methylguanine and O6-methylguanine) and inducing DNA strand breaks.[4] This covalent modification of DNA is a key initiating event in its mutagenic and carcinogenic cascade.

Caption: Metabolic activation pathway of 1,1-Dimethylhydrazine (UDMH).

Evidence from Genotoxicity Assays

The mutagenic profile of UDMH has been constructed from a battery of in vitro and in vivo assays.

Bacterial Reverse Mutation Assay (Ames Test)

The evidence for UDMH's mutagenicity in bacterial systems is conflicting, which is not uncommon for compounds requiring complex metabolic activation.[5] However, several studies have reported positive results, particularly in Salmonella typhimurium strains like TA1535, which detects base-pair substitutions—a type of mutation expected from alkylating agents.[4][6] The requirement for metabolic activation (S9 mix) is a consistent theme in these positive findings.[7]

In Vitro Mammalian Cell Assays

In mammalian cell cultures, the genotoxicity of UDMH is more clearly defined.

• Gene Mutation: It has been shown to induce forward mutations at the thymidine kinase (TK) locus in mouse lymphoma L5178Y cells and at the HPRT locus in Chinese hamster V79 cells.

• Chromosomal Aberrations: Clastogenic effects, such as the induction of chromosomal aberrations, have been observed in Chinese hamster ovary (CHO) cells.

• DNA Damage: UDMH induces unscheduled DNA synthesis (UDS), an indicator of DNA repair activity, in primary mouse hepatocytes, though results in rat hepatocytes have been negative, suggesting species-specific metabolic differences.[2][3]

In Vivo Studies

Animal studies confirm that UDMH is genotoxic in vivo.

• DNA Damage: It causes DNA fragmentation in the liver and lungs of mice following intraperitoneal injection.[4]

• Micronucleus Test: While it has tested negative for micronucleus induction in bone marrow, positive results have been seen in other cell types, including splenocytes and hepatocytes, indicating that the genotoxic effects can be tissue-specific.

• Carcinogenicity: Long-term animal bioassays have shown that UDMH induces a variety of tumors, including lung, liver, and vascular tumors (angiosarcomas) in mice and rats.[1]

| Summary of Genotoxicity Data for 1,1-Dimethylhydrazine (UDMH) | | :--- | :--- | :--- | | Assay Type | System | Result | | Bacterial Reverse Mutation | S. typhimurium (Ames Test) | Conflicting / Weakly Positive (Often requires S9)[4] | | Gene Mutation | Mouse Lymphoma L5178Y Cells | Positive | | Chromosomal Aberrations | Chinese Hamster Ovary (CHO) Cells | Positive | | Unscheduled DNA Synthesis | Primary Mouse Hepatocytes | Positive[2][3] | | Unscheduled DNA Synthesis | Primary Rat Hepatocytes | Negative[2][3] | | In Vivo DNA Damage | Mouse Liver & Lung | Positive (DNA Fragmentation)[4] | | In Vivo Micronucleus Test | Mouse Bone Marrow | Negative | | In Vivo Micronucleus Test | Mouse Hepatocytes / Splenocytes | Positive | | Carcinogenicity | Rodents (Mice, Rats, Hamsters) | Positive (Lung, Liver, Vascular Tumors)[1] |

Part 2: 1,2-Diisopropylhydrazine - An Uncharacterized Profile

In stark contrast to UDMH, there is a significant lack of publicly available experimental data on the mutagenicity and carcinogenicity of 1,2-Diisopropylhydrazine (CAS RN 3853-43-2). A comprehensive literature search reveals no dedicated studies evaluating this compound in standard genotoxicity assays.

Predictive Toxicology via Structure-Activity Relationships (SAR)

In the absence of direct experimental data, toxicologists rely on Structure-Activity Relationship (SAR) analysis to predict the potential hazards of a chemical.[8] SAR is based on the principle that the biological activity of a compound is related to its chemical structure. By comparing an uncharacterized compound to structurally similar molecules with known toxicological profiles, we can form a scientifically grounded hypothesis about its potential effects.

1,2-Diisopropylhydrazine belongs to the class of symmetrically substituted dialkylhydrazines. Its close structural analogs include:

• 1,2-Dimethylhydrazine (SDMH): A potent and well-established genotoxic carcinogen, classified by IARC as "probably carcinogenic to humans" (Group 2A).[5] It is known to induce a high incidence of colon tumors in rodents and is consistently mutagenic across a wide range of test systems.[1][5] Like UDMH, it requires metabolic activation to form DNA-reactive alkylating agents.[5]

• 1,2-Diethylhydrazine (SDEH): This compound has demonstrated strong positive results in the Drosophila melanogaster somatic mutation assay, indicating significant genotoxic activity.[9]

• 1,2-Diallylhydrazine: Shown to induce lung adenomas and adenocarcinomas in mice.[10]

Hypothesis: Based on the consistent and potent genotoxicity and carcinogenicity observed in its symmetrical 1,2-dialkylhydrazine analogs, it is reasonable to hypothesize that 1,2-diisopropylhydrazine is also a mutagen and a carcinogen. The core hydrazine structure is the toxicophore, and the alkyl groups are involved in its metabolic activation. It is highly probable that 1,2-diisopropylhydrazine is also a pro-mutagen that requires enzymatic oxidation to form reactive species capable of damaging DNA. The larger isopropyl groups, compared to methyl or ethyl groups, may influence the rate of metabolism and the specific metabolites formed, which could in turn affect its potency and target organ specificity.

Part 3: Direct Comparison and Conclusion

Feature	1,1-Dimethylhydrazine (UDMH)	1,2-Diisopropylhydrazine
Symmetry	Asymmetrical	Symmetrical
IARC Classification	Group 2B (Possibly carcinogenic)	Not Classified (Data not available)
Bacterial Mutagenicity	Conflicting / Weakly Positive[4]	Data not available
Mammalian Cell Mutagenicity	Positive (Gene mutation, Chromosomal aberrations)	Data not available
In Vivo Genotoxicity	Positive (DNA damage, Micronuclei in some tissues)	Data not available
Carcinogenicity	Positive in rodents[1]	Data not available
Mechanism	Requires metabolic activation to alkylating species[2]	Predicted to require metabolic activation (SAR)
Overall Assessment	Established Genotoxin and Carcinogen	Suspected Genotoxin and Carcinogen (based on SAR)

This guide illustrates a sharp contrast between two structurally related chemicals. 1,1-Dimethylhydrazine is an extensively studied compound with a clear profile as an indirect-acting mutagen and a multi-species carcinogen. The causality is well-understood to proceed through metabolic activation to DNA-reactive species. Any research or development involving UDMH must be conducted with stringent safety protocols appropriate for handling a known genotoxic carcinogen.

Conversely, 1,2-Diisopropylhydrazine represents a significant data gap. While direct evidence is absent, the principles of structure-activity relationship analysis, based on potent genotoxicity from its close chemical relatives, strongly suggest that it should be treated as a potential mutagen and carcinogen. It is imperative that any organization planning to synthesize or use 1,2-diisopropylhydrazine commission a standard battery of genotoxicity tests, starting with an Ames test and an in vitro mammalian cell assay, to properly characterize its risk profile. Until such data is available, the precautionary principle must apply.

Part 4: Key Experimental Protocols

For any uncharacterized compound like 1,2-diisopropylhydrazine, or for confirming the activity of a known mutagen like UDMH under specific conditions, standardized assays are essential. Below are outlines for two fundamental genotoxicity tests.

Protocol 1: Bacterial Reverse Mutation Assay (Ames Test)

This assay is a widely used initial screen for point mutation-inducing chemicals. It uses several strains of Salmonella typhimurium that are auxotrophic for histidine (His-), meaning they cannot grow without external histidine. The assay measures the ability of a test chemical to cause a reverse mutation to a prototrophic state (His+), allowing the bacteria to grow on a histidine-free medium.

Caption: Standard workflow for the Salmonella/microsome (Ames) Test.

Step-by-Step Methodology:

• Strain Selection: Choose appropriate S. typhimurium strains (e.g., TA98 for frameshift mutations, TA100 and TA1535 for base-pair substitutions) and E. coli WP2uvrA.

• Metabolic Activation: Prepare a rat liver post-mitochondrial fraction (S9) from animals pre-treated with an enzyme inducer (e.g., Aroclor 1254 or a Phenobarbital/β-naphthoflavone combination) to create the S9 mix.[11]

• Dose-Finding: Perform a preliminary toxicity test to determine a non-toxic dose range of the test article for the bacterial strains.

• Assay Execution (Pre-incubation Method): a. In separate tubes, combine 0.1 mL of an overnight bacterial culture, 0.5 mL of S9 mix (for +S9 conditions) or buffer (for -S9 conditions), and 0.1 mL of the test compound at various concentrations. b. Include a vehicle control (e.g., DMSO) and known positive controls (e.g., sodium azide for -S9, 2-aminoanthracene for +S9).[12] c. Incubate the mixture at 37°C for 20-30 minutes. d. Add 2.0 mL of molten top agar containing a trace amount of histidine and biotin (to allow for a few initial cell divisions necessary for mutation fixation). e. Pour the mixture onto minimal glucose agar plates.

• Incubation & Scoring: Incubate the plates at 37°C for 48-72 hours. Count the number of visible revertant colonies on each plate.

• Data Interpretation: A positive result is typically defined as a dose-dependent increase in the number of revertant colonies that is at least double the background count of the vehicle control.[12]

Protocol 2: In Vivo Rodent Micronucleus Test

This assay detects damage to chromosomes or the mitotic apparatus. When a developing red blood cell (erythroblast) expels its main nucleus to become a reticulocyte, any chromosome fragments or whole chromosomes left behind form small, separate nuclei called micronuclei. An increase in the frequency of micronucleated reticulocytes in treated animals indicates the test compound is clastogenic or aneugenic.

Step-by-Step Methodology:

• Animal Model: Typically performed in mice or rats. Use healthy, young adult animals.

• Dose Selection: Conduct a preliminary range-finding study to determine the maximum tolerated dose (MTD). The test is typically run using the MTD and two lower dose levels (e.g., 1/2 and 1/4 MTD).

• Administration: Administer the test compound via the intended route of human exposure (e.g., oral gavage, intraperitoneal injection). A vehicle control group and a positive control group (e.g., cyclophosphamide) must be included.

• Sampling: Collect bone marrow or peripheral blood at appropriate time points. For bone marrow, a common time point is 24 hours after the final dose. For peripheral blood, sampling at 24 and 48 hours is typical to capture the peak response.

• Slide Preparation: a. For bone marrow, flush the femur with fetal bovine serum. Centrifuge the cell suspension, and use the cell pellet to make smears on glass slides. b. For peripheral blood, a small drop is used to make a smear. c. Stain the slides with a dye that differentiates young, anucleated red blood cells (polychromatic erythrocytes or reticulocytes) from older ones (normochromatic erythrocytes) and allows for visualization of micronuclei (e.g., Acridine Orange or Giemsa).

• Scoring: Using a microscope, score at least 2000 immature erythrocytes per animal for the presence of micronuclei. Also, determine the ratio of immature to total erythrocytes as a measure of bone marrow toxicity.

• Data Interpretation: A positive result is a statistically significant, dose-dependent increase in the frequency of micronucleated immature erythrocytes in any of the treated groups compared to the vehicle control group.

References

• von Wright, A., & Lång, M. (1981). The comparative mutagenicities of hydrazine and its mono- and di-methyl derivatives in bacterial test systems. Mutation Research/Genetic Toxicology, 88(2), 119-124. [Link]

• Toth, B., Nagel, D., & Ross, A. (1982). Microbial mutagenicity of selected hydrazines. Mutation Research/Genetic Toxicology, 102(4), 413-424. [Link]

• Toth, B., Nagel, D., & Ross, A. (1982). Microbial mutagenicity of selected hydrazines. DigitalCommons@University of Nebraska - Lincoln. [Link]

• Parodi, S., De Flora, S., Cavanna, M., Pino, A., Robbiano, L., Bennicelli, C., & Brambilla, G. (1981). DNA-damaging activity in vivo and bacterial mutagenicity of sixteen hydrazine derivatives as related quantitatively to their carcinogenicity. Cancer Research, 41(4), 1469-1482. [Link]

• Miyazawa, H., Nishi, K., & Nagao, M. (1995). Mutagenicity of condensed pyridazines with different substituents. Biological & Pharmaceutical Bulletin, 18(3), 363-367. [Link]

• Toshimi, M., & Stark, A. A. (1982). Mutagenicity and toxicity of carcinogenic and other hydrazine derivatives: correlation between toxic potency in animals and toxic potency in Salmonella typhimurium TA1538. Applied and Environmental Microbiology, 44(4), 801-808. [Link]

• BASF SE. (2019). Ames Test Report for Perylimid. [Link]

• Mori, H., Sugie, S., Yoshimi, N., Iwata, H., Nishikawa, A., Matsukubo, K., ... & Hirono, I. (1988). Genotoxicity of a variety of hydrazine derivatives in the hepatocyte primary culture/DNA repair test using rat and mouse hepatocytes. Japanese Journal of Cancer Research, 79(2), 204-211. [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (2020). Toxicological Profile for 1,2-Diphenylhydrazine. [Link]

• Mori, H., Sugie, S., Yoshimi, N., Iwata, H., Nishikawa, A., Matsukubo, K., ... & Hirono, I. (1988). Genotoxicity of a variety of hydrazine derivatives in the hepatocyte primary culture/DNA repair test using rat and mouse hepatocytes. PubMed, 3358359. [Link]

• Nielsen, P. A., Lagersted, A., Danielsen, S., Jensen, A. A., Hart, J., & Larsen, J. C. (1992). Mutagenic activity of nine N, N-disubstituted hydrazines in the Salmonella/mammalian microsome assay. Mutation Research/Environmental Mutagenesis and Related Subjects, 278(4), 215-226. [Link]

• Rodríguez-Arnaiz, R., & Zimmering, S. (1997). Genotoxic activation of hydrazine, two dialkylhydrazines, thiourea and ethylene thiourea in the somatic w/w+ assay of Drosophila melanogaster. Mutation Research/Genetic Toxicology and Environmental Mutagenesis, 395(2-3), 221-227. [Link]

• International Agency for Research on Cancer (IARC). (1999). 1,2-Dimethylhydrazine. IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, Volume 71. [Link]

• International Agency for Research on Cancer (IARC). (1999). 1,2-Dichloropropane. IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, Volume 71. [Link]

• Le, J., Kim, S., Kim, Y., & Lee, Y. S. (2021). In vitro and in vivo mammalian mutation assays support a nonmutagenic mechanism of carcinogenicity for hydrazine. Environmental and Molecular Mutagenesis, 62(1), 58-69. [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (1997). Public Health Statement for Hydrazines. [Link]

• United States Air Force. (1988). Structure-Activity Comparison of Hydrazine to Other Nasotoxic Chemicals. [Link]

• Toth, B., & Nagel, D. (1982). 1,2-diallylhydrazine dihydrochloride carcinogenesis in mice. Oncology, 39(2), 104-108. [Link]

• Toshimi, M., & Stark, A. A. (1982). Mutagenicity and toxicity of carcinogenic and other hydrazine derivatives: correlation between toxic potency in animals and toxic potency in Salmonella typhimurium TA1538. PubMed, 6752003. [Link]

• Parodi, S., De Flora, S., Cavanna, M., Pino, A., Robbiano, L., Bennicelli, C., & Brambilla, G. (1981). DNA-damaging activity in vivo and bacterial mutagenicity of sixteen hydrazine derivatives as related quantitatively to their carcinogenicity. ResearchGate. [Link]

• Krayer, J., et al. (2022). Ames test study designs for nitrosamine mutagenicity testing: qualitative and quantitative analysis of key assay parameters. Archives of Toxicology, 96(8), 2217-2236. [Link]

• National Research Council (US) Committee on Chemical Environmental Mutagens. (1983). The Analysis of Structure-Activity Relationships in Selecting Potentially Toxic Compounds for Testing. National Academies Press (US). [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (2020). Toxicological Profile for 1,2-Diphenylhydrazine. [Link]

• Kropf, C., et al. (2021). Direct Comparison of the Lowest Effect Concentrations of Mutagenic Reference Substances in Two Ames Test Formats. International Journal of Molecular Sciences, 22(13), 7015. [Link]

• Drug-Design.org. (2005). Structure Activity Relationships (SAR). [Link]

• Nelson Labs. (2018). Bacterial Reverse Mutation Assay (Ames Test) GLP Report. [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (1997). Toxicological Profile for Hydrazines. [Link]

• Temple, C., Jr., & Kussner, C. L. (1981). Biological effects and structure-activity relationships of 1,2-dihydropyrido[3,4-b]pyrazines. Journal of Medicinal Chemistry, 24(11), 1302-1307. [Link]

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Inter-Laboratory Reproducibility of Hydrazine Genotoxicity Assays: A Comparative Technical Guide

Executive Summary: The "Cohort of Concern" Challenge

Hydrazine (

) and its derivatives represent a critical challenge in pharmaceutical development. Classified under the ICH M7 "Cohort of Concern" , hydrazine requires control to threshold of toxicological concern (TTC) limits significantly lower than standard mutagenic impurities.

However, detecting hydrazine reliably is notoriously difficult. Inter-laboratory reproducibility for hydrazine genotoxicity is poor, often yielding discordant results (e.g., positive in Lab A, negative in Lab B). This variability stems not from the assay's fundamental failure, but from physicochemical artifacts —specifically volatility, auto-oxidation, and metabolic inconsistencies.

This guide objectively compares the performance of standard genotoxicity assays against optimized modern alternatives, providing a validated roadmap to ensure regulatory acceptance.

Mechanistic Basis of Variability

To solve reproducibility issues, one must understand the failure mode. Hydrazine does not act solely through simple DNA alkylation. Its genotoxicity is a dual-threat mechanism involving oxidative stress and indirect alkylation, both of which are highly sensitive to experimental conditions.

Figure 1: Hydrazine Genotoxicity Pathways

The following diagram illustrates the dual mechanism of action and the critical points where assay conditions (S9, Oxygen) influence the outcome.

Caption: Hydrazine induces mutations via ROS generation (oxidative stress) and alkylation. Variability in S9 activity or buffer metal ion content directly alters the ratio of these pathways.

Comparative Analysis of Assay Methodologies

The standard OECD 471 Plate Incorporation method is often insufficient for hydrazine due to evaporation during the 48-hour incubation and lack of intimate contact between the mutagen and S9 enzymes before plating.

Table 1: Performance Comparison of Genotoxicity Assays for Hydrazine

Feature	Standard Plate Incorporation	Pre-Incubation (OECD 471)	Liquid Microplate (Ames MPF)
Sensitivity (LEC)	Low (High False Negative Rate)	Moderate	High (Lowest Effective Concentration)
Volatility Control	Poor (Open system during plating)	Moderate (20 min sealed step)	Excellent (Sealed microplate)
Inter-Lab CV (%)	35 - 50%	15 - 25%	< 10%
S9 Requirement	High Volume (Variable)	Standard	Low Volume (Consistent)
Throughput	Low	Low	High (Automation Ready)
Mechanism Bias	Favors direct alkylators	Balances metabolic/direct	Captures oxidative stress well

Why the Shift?

• Plate Incorporation: Hydrazine evaporates from the top agar before it can diffuse to the bacteria.

• Pre-Incubation: The 20-minute shake allows reaction before plating, but open tubes still risk loss.

• Liquid Microplate (MPF): This method uses liquid media in 384-well plates.[1] The plates are sealed immediately after dosing, preventing hydrazine loss. Recent studies indicate the MPF format yields significantly lower Lowest Effective Concentration (LEC) values for unstable mutagens compared to agar methods [1].

Validated Protocol: The "Closed-Loop" Pre-Incubation

If you must use the standard Ames format (e.g., for direct regulatory submission where MPF is not yet validated by your QA), you must modify the standard Pre-Incubation protocol to account for volatility.

Workflow Visualization

Caption: The "Closed-Loop" modification prioritizes rapid sealing to prevent volatilization of hydrazine before metabolic activation occurs.

Step-by-Step Methodology (High Reproducibility)

1. Solvent & Stock Preparation:

• Do not use DMSO if possible; hydrazine can react with DMSO to form artifacts. Use sterile distilled water or phosphate buffer (pH 7.4).

• Prepare stocks immediately before use. Keep on ice to inhibit auto-oxidation.

2. The S9 Fraction (The Variable Killer):

• Use 10% Rat Liver S9 (Aroclor or Phenobarbital/

  -NF induced).

• Expert Insight: Hydrazine metabolism is CYP-dependent but also relies on cytosolic enzymes. Ensure your S9 batch has verified oxidative capacity.

• Causality: Variability often comes from "dead" S9. Validate S9 activity using a diagnostic positive control like 2-Aminoanthracene (2-AA) alongside hydrazine.

3. Exposure (The Closed System):

• Use the Pre-incubation method .[2][3][4]

• Aliquot bacteria (TA100 and TA1535 are most sensitive for hydrazine) and S9 into tubes.

• Add Hydrazine solution.[5]

• IMMEDIATELY CAP the tubes. Do not leave a row of tubes open while dosing the rest.

• Incubate at 37°C for 20-30 minutes with shaking.

4. Plating:

• Add molten top agar (45°C), mix, and pour onto minimal glucose agar plates.

• Allow to solidify on a level surface.

5. Incubation:

• Invert plates and incubate for 48 hours.

• Note: Ensure incubator humidity is controlled to prevent agar drying, which exacerbates edge effects.

Data Interpretation & Troubleshooting

When analyzing inter-laboratory data, look for these red flags:

Observation	Probable Cause	Corrective Action
Weak Positive vs. Negative	Volatility loss during dosing.	Switch to Liquid Microplate (sealed) or cap tubes instantly.
Spotty Background	Toxicity (Microcolony formation).	Check background lawn under microscope. Hydrazine is cytotoxic.[5]
High Solvent Control	Contaminated DMSO or auto-oxidation.	Use fresh water/buffer as solvent.

Statistical Power

For hydrazine, the Liquid Microplate (MPF) format often provides a statistically significant positive result at lower concentrations than agar plates because the closed liquid environment retains the mutagen and the colorimetric readout (purple to yellow) is less subjective than manual colony counting [2].

References

• Proudlock, R., & Evans, K. (2016). The micro-Ames test: A direct comparison of the performance and sensitivities of the standard and 24-well plate versions of the bacterial mutation test.[2][3] Environmental and Molecular Mutagenesis, 57(9), 687–705.[3] Link

• Flückiger-Isler, S., & Kamber, M. (2012).[1] Direct comparison of the Ames microplate format (MPF) test in liquid medium with the standard Ames pre-incubation assay on agar plates by use of equivocal to weakly positive test compounds. Mutation Research/Genetic Toxicology and Environmental Mutagenesis, 747(1), 36–45.[1] Link

• ICH. (2017). ICH M7(R1) Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. International Council for Harmonisation.[6] Link

• OECD. (2020). Test No. 471: Bacterial Reverse Mutation Test. OECD Guidelines for the Testing of Chemicals, Section 4. Link

• Noda, A., et al. (1986). Determination of the activity of 16 hydrazine derivatives in the bioluminescence test for genotoxic agents. Mutation Research, 173(4), 233-237. Link

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• 6. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to NIST Spectral Library Matching of 1,2-Diisopropylhydrazine Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Analytical Challenge of 1,2-Diisopropylhydrazine Derivatives

1,2-Diisopropylhydrazine and its derivatives are compounds of interest in various chemical and pharmaceutical research areas. Their accurate identification is crucial for reaction monitoring, impurity profiling, and metabolite studies. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the analysis of volatile and semi-volatile compounds like these. The National Institute of Standards and Technology (NIST) Mass Spectral Library is an indispensable tool for identifying unknown compounds by comparing their experimental mass spectra with a vast database of reference spectra.[1][2] However, achieving a confident match for 1,2-diisopropylhydrazine derivatives is not always straightforward. Isomeric forms and structurally similar compounds can produce very similar mass spectra, leading to potential misidentification.[3]

This guide provides an in-depth technical comparison of NIST spectral library matching for 1,2-diisopropylhydrazine derivatives. We will explore the causality behind experimental choices, from sample preparation to data interpretation, and provide supporting data to help you navigate the complexities of their analysis.

The Science of Identification: Understanding NIST Library Matching

The NIST Mass Spectral Search Program utilizes algorithms to compare your experimental mass spectrum with the reference spectra in its library. The primary metrics for a match are the Match Factor and the Reverse Match Factor .[1][2]

• Match Factor: This score (out of 1000) indicates how well the peaks in your experimental spectrum align with the peaks in a library spectrum. A score above 900 is generally considered an excellent match, 800-900 is good, and 700-800 is fair.[1]

• Reverse Match Factor: This score is calculated by comparing the library spectrum to your experimental spectrum. It is particularly useful when your sample contains co-eluting impurities, as it ignores peaks in your spectrum that are not present in the library spectrum.[1]

It is crucial to understand that a high match factor does not always guarantee a correct identification. Several factors can influence the match quality, including the presence of isomers, background noise, and the specific fragmentation patterns of the molecule.[3]

Experimental Methodology: A Validated Approach to Analysis

To ensure reliable and reproducible results, a well-designed experimental protocol is paramount. Here, we outline a comprehensive workflow for the analysis of 1,2-diisopropylhydrazine derivatives by GC-MS.

Experimental Workflow

Caption: Workflow for GC-MS analysis of 1,2-diisopropylhydrazine derivatives.

Step-by-Step Protocol

• Sample Preparation & Derivatization:

  • Rationale: Hydrazines can be highly polar and reactive, leading to poor chromatographic peak shape and potential degradation in the GC inlet.[4] Derivatization with a ketone, such as acetone, converts the hydrazine into a more stable and volatile hydrazone, improving its chromatographic behavior.[1][5][6]

  • Protocol:

    • Dissolve the sample containing the 1,2-diisopropylhydrazine derivative in a suitable solvent (e.g., methanol, dichloromethane).

    • Add a 10-fold molar excess of acetone.

    • Allow the reaction to proceed at room temperature for 30 minutes.

    • Perform a liquid-liquid extraction with a non-polar solvent like hexane to isolate the derivatized product.

    • Dry the organic layer over anhydrous sodium sulfate and concentrate to the desired volume.

• GC-MS Analysis:

  • Rationale: The choice of GC column and temperature program is critical for separating the analyte from other components in the sample matrix. A standard non-polar column is often suitable for these derivatives. Electron ionization (EI) at 70 eV is the standard for generating reproducible mass spectra for library matching.[7]

  • Parameters:

    • GC Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane (or similar non-polar column).

    • Injector Temperature: 250 °C.

    • Oven Program: Initial temperature of 50 °C, hold for 2 minutes, then ramp to 280 °C at 10 °C/min.

    • Carrier Gas: Helium at a constant flow of 1 mL/min.

    • MS Ion Source Temperature: 230 °C.

    • MS Quadrupole Temperature: 150 °C.

    • Ionization Energy: 70 eV.

    • Mass Range: m/z 30-300.

Mass Spectral Analysis and Fragmentation Patterns

The mass spectrum of a molecule is a fingerprint of its structure, determined by how it fragments upon ionization. Understanding the fragmentation patterns of 1,2-diisopropylhydrazine derivatives is key to interpreting their mass spectra and evaluating the quality of a NIST library match.

Proposed Fragmentation of 1,2-Diisopropylhydrazine

The electron ionization mass spectrum of 1,2-diisopropylhydrazine is characterized by several key fragments.[8] Based on established fragmentation principles for alkylamines and hydrazines, we can propose the following fragmentation pathway:[9][10]

Caption: Proposed fragmentation of 1,2-diisopropylhydrazine.

The molecular ion at m/z 116 is observed, though its abundance may be low due to the instability of the N-N bond.[8] The most prominent fragmentation pathways involve cleavage of the C-N and N-N bonds, leading to the formation of stable carbocations and radical species.

Comparison of 1,2-Dialkylhydrazine Derivatives

To illustrate how structural variations affect the mass spectrum and NIST library match, we will compare the mass spectra of 1,2-dimethyl-, 1,2-diethyl-, and 1,2-diisopropylhydrazine.

Compound	Molecular Ion (m/z)	Key Fragment Ions (m/z)	Comments
1,2-Dimethylhydrazine	60	45, 44, 43, 30, 29	The spectrum is dominated by fragments resulting from the loss of methyl and amine groups.[11][12]
1,2-Diethylhydrazine	88	59, 45, 44, 30, 29	Alpha-cleavage leading to the loss of an ethyl radical is a major fragmentation pathway.[13][14]
1,2-Diisopropylhydrazine	116	73, 58, 43, 41	The base peak at m/z 43 corresponds to the stable isopropyl cation.[8]

Analysis of the Comparison:

As the size of the alkyl substituent increases, the fragmentation patterns shift. For 1,2-diisopropylhydrazine, the formation of the highly stable isopropyl cation ([C3H7]+) at m/z 43 is a dominant feature of the spectrum.[8] This provides a strong diagnostic peak for this particular derivative. In contrast, the smaller alkylhydrazines show more fragmentation around the N-N bond and loss of smaller alkyl groups.

When searching the NIST library, it is this unique fragmentation pattern that allows for differentiation between these derivatives. A spectrum of an unknown diisopropylhydrazine derivative should exhibit a prominent peak at m/z 43 for a high-quality match with the library entry for 1,2-diisopropylhydrazine.

Conclusion: Best Practices for Confident Identification

Achieving a reliable NIST library match for 1,2-diisopropylhydrazine derivatives requires a combination of sound experimental technique and a thorough understanding of mass spectral fragmentation. By following a validated protocol that includes derivatization, you can obtain high-quality data suitable for library searching. When evaluating the results, consider not only the match factor but also the presence of key fragment ions that are characteristic of the suspected structure. Manual interpretation of the mass spectrum, guided by the principles of fragmentation, is an essential final step to confirm the identity of your compound and ensure the trustworthiness of your results.

References

• Cheméo. (n.d.). Chemical Properties of Hydrazine, 1,2-dimethyl- (CAS 540-73-8). Retrieved from [Link].

• Elder, D. P., & Teasdale, A. (2009). A generic approach for the determination of trace hydrazine in drug substances using in situ derivatization-headspace GC-MS. Journal of Pharmaceutical and Biomedical Analysis, 49(2), 470-475.

• Jordi Labs. (n.d.). NIST/EPA/NIH Mass Spectral Library Compound Scoring. Retrieved from [Link].

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 15374, 1,2-Diethylhydrazine. Retrieved from [Link].

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 30637, 1,2-Dimethylhydrazine dihydrochloride. Retrieved from [Link].

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 6034, Methylhydrazine. Retrieved from [Link].

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 77304, 1,2-Diisopropylhydrazine. Retrieved from [Link].

• NIST. (n.d.). Hydrazine, 1,2-diethyl-. In NIST Chemistry WebBook. Retrieved from [Link].

• NIST. (n.d.). NIST Library Identification Probabilities Are the Highest with Cold EI Mass Spectra. Retrieved from [Link].

• NIST. (n.d.). The Importance of the Limits Option in the NIST Mass Spectral Search Program. Retrieved from [Link].

• Royal Society of Chemistry. (n.d.). 1. Mass spectrometry. Retrieved from [Link].

• Stein, S. E. (2012). Mass Spectral Reference Libraries: An Ever-Expanding Resource for Chemical Identification. Analytical Chemistry, 84(17), 7274–7282.

• U.S. Department of Health and Human Services. (n.d.). Toxicological Profile for Hydrazines. Agency for Toxic Substances and Disease Registry. Retrieved from [Link].

• Zaikin, V. G. (2021).

• NIST. (n.d.). Hydrazine, 1,2-dimethyl-. In NIST Chemistry WebBook. Retrieved from [Link].

• LibreTexts. (2022, September 1). 4.4: Interpreting Electron Ionization Mass Spectra. Chemistry LibreTexts. Retrieved from [Link].

• Zhang, H., & Li, W. (2009). A generic approach for the determination of trace levels of methylhydrazine in an experimental drug substance by gas chromatography-mass spectrometry. Journal of pharmaceutical and biomedical analysis, 49(2), 476–481.

• University of Arizona. (n.d.). Fragmentation Mechanisms. Retrieved from [Link].

• Sparkman, O. D. (2020, November 12). Anatomy of an Ion's Fragmentation After Electron Ionization, Part I. LCGC International. Retrieved from [Link].

• Davis, P. (2013, July 14). Introduction to Ionization and Fragmentation in Mass Spectrometry [Video]. YouTube. Retrieved from [Link].

• Cheméo. (n.d.). Chemical Properties of Hydrazine, 1,2-dimethyl- (CAS 540-73-8). Retrieved from [Link].

• University of Copenhagen. (n.d.). Fragmentation mechanisms in electron impact mass spectrometry.

• Royal Society of Chemistry. (n.d.). 1. Mass spectrometry. Retrieved from [Link].

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Precision Control in Hydrazine Hydrochloride Synthesis: A Comparative Quality Guide

Executive Summary: The Hidden Variables in "Simple" Reagents

Hydrazine hydrochlorides (N₂H₄·xHCl) are ubiquitous building blocks in the synthesis of pyrazoles, triazoles, and hydrazones—scaffolds found in over 15% of FDA-approved small molecule drugs.[1] However, they are frequently treated as commodities.[1] This oversight introduces two critical risks into drug development pipelines: stoichiometric variability (monohydrochloride vs. dihydrochloride mixtures) and genotoxic impurity (GTI) carryover .[1]

This guide objectively compares custom-synthesized, specification-controlled hydrazine hydrochlorides against standard catalog-grade alternatives.[1] It provides actionable protocols for validating stoichiometry and quantifying trace free hydrazine, ensuring compliance with ICH M7 guidelines.[1]

Comparative Analysis: Custom Synthesis vs. Catalog Grade

The performance of hydrazine hydrochloride is dictated by its salt form stability and stoichiometric precision. Below is a direct comparison of the three primary sourcing options.

Table 1: Performance Matrix of Hydrazine Sources

Feature	Custom High-Purity N₂H₄·HCl	Standard Catalog Grade	Hydrazine Sulfate (Alternative)
Stoichiometry	Precise (1.0 ± 0.05 eq HCl)	Variable (Often 1.0–1.5 eq mixture)	Stable (1:1), but low solubility
Free Hydrazine (GTI)	Controlled (< 10 ppm)	Uncontrolled (> 1000 ppm potential)	Moderate
Hygroscopicity	Low (Optimized drying)	High (Clumping issues)	Low
Process Impact	Consistent reaction kinetics	pH drift; variable yields	Sulfate ash residue; lower reactivity
Solubility	High (Water, MeOH)	High	Low (Water), Insoluble (MeOH)

The Causality of Failure: Why Stoichiometry Matters

In cyclization reactions (e.g., pyrazole synthesis), the acidity of the reaction medium is critical.

• Scenario: A protocol requires 1.0 equivalent of base to neutralize the HCl salt.

• The Risk: If a "Monohydrochloride" catalog reagent actually contains 30% Dihydrochloride (N₂H₄·2HCl), the reaction mixture becomes unexpectedly acidic.[1] This stalls the cyclization , promotes side reactions, and requires post-hoc adjustment of base, compromising reproducibility.[1]

• The Custom Solution: Custom synthesis mandates a titration-based release specification for Chloride content, ensuring the molar ratio is exactly 1:1 or 1:2 as designed.[1]

Critical Quality Attributes (CQAs) & Control Strategy

To ensure "Self-Validating" quality, three parameters must be controlled.

Stoichiometry (HCl Content)[1][2]

• Method: Potentiometric Titration or Andrews Titration (KIO₃).[1]

• Target: Theoretical Chloride content is 51.8% for N₂H₄·HCl and 67.6% for N₂H₄·2HCl.[1]

• Acceptance Criteria: ± 1.0% of theoretical value.

Genotoxic Impurity Control (Free Hydrazine)

Hydrazine is a known mutagen and carcinogen (Cohort of Concern).[1] Under ICH M7 , the Threshold of Toxicological Concern (TTC) is often 1.5 µ g/day .[2][3]

• Challenge: Hydrazine lacks a UV chromophore and is polar, making direct HPLC impossible.[1]

• Solution: Pre-column derivatization with an aldehyde (e.g., Benzaldehyde or Salicylaldehyde) to form a UV-active hydrazone.[1]

Loss on Drying (LOD) vs. Water Content[1]

• Distinction: Hydrazine salts are hygroscopic.[1] Distinguishing between bound water (hydrates) and adsorbed moisture is vital for accurate weight-based dosing.[1]

• Method: Karl Fischer (Volumetric) is superior to LOD, which may sublime the hydrazine salt itself.[1]

Visualizing the Control Logic

The following diagram illustrates the decision logic for selecting the appropriate salt form and the subsequent QC workflow to validate it.

Figure 1: Decision logic for salt selection and critical QC release testing for pharmaceutical intermediates.

Experimental Protocols

These protocols are designed to be self-validating , meaning they include internal checks (blanks, spikes) to confirm the assay is working correctly.[1]

Protocol A: Stoichiometry Determination (Andrews Titration)

This classical method is superior to simple acid-base titration because it is specific to the hydrazine moiety, unaffected by ammonium impurities.

Principle: Hydrazine is oxidized by Potassium Iodate (KIO₃) in strongly acidic conditions.[1][4] The endpoint is the disappearance of the iodine color in an organic layer.

[1]

Reagents:

• 0.1 M KIO₃ Standard Solution (Primary Standard).[1]

• Concentrated HCl (37%).[1]

• Chloroform (CHCl₃) or Dichloromethane (DCM).[1]

Procedure:

• Preparation: Dissolve ~100 mg of Hydrazine HCl sample (accurately weighed) in a mixture of 20 mL water and 30 mL conc. HCl in a glass-stoppered flask.[1]

• Indicator: Add 5 mL Chloroform.

• Titration: Titrate with 0.1 M KIO₃ with vigorous shaking.

  • Initial Phase: Iodine (

    ) is liberated, turning the chloroform layer violet.[1][5]

  • Endpoint Approach: Continue titrating.[1] The

    is further oxidized to Iodine Monochloride ( ), which is pale yellow/colorless.[1]

• Endpoint: The point where the violet color in the chloroform layer completely disappears .

Calculation:

Compare the result to the theoretical mass fraction of hydrazine in Mono-HCl (46.7%) vs. Di-HCl (30.5%) to determine stoichiometry.

Protocol B: Trace Free Hydrazine Analysis (HPLC-UV)

Direct analysis fails due to polarity.[1] This protocol uses Benzaldehyde derivatization to create a lipophilic, UV-absorbing hydrazone.[1]

Workflow Diagram:

Figure 2: Derivatization workflow for transforming trace hydrazine into a detectable benzalazine chromophore.

Methodology:

• Derivatizing Reagent: 2% Benzaldehyde in Acetonitrile.

• Sample Prep: Dissolve 50 mg of Hydrazine HCl sample in 10 mL of Acetate Buffer (pH 5.0).

• Reaction: Add 2 mL of Derivatizing Reagent. Shake for 15 minutes. The reaction forms Benzalazine .[1]

• HPLC Conditions:

  • Column: C18 (e.g., Agilent Zorbax Eclipse), 150 x 4.6 mm, 3.5 µm.[1]

  • Mobile Phase: A: 0.1% Formic Acid in Water / B: Acetonitrile (Gradient 40% B to 90% B).[1]

  • Detection: UV @ 310 nm (Benzalazine max).

• Self-Validation (Spike Recovery):

  • Run a "Spike" sample: Add a known amount of pure Hydrazine (e.g., 10 ppm equivalent) to the sample before derivatization.[1]

  • Requirement: Recovery must be 80–120%.[1] If <80%, the matrix (excess HCl) may be inhibiting the derivatization; adjust buffer strength.[1]

References

• International Council for Harmonisation (ICH). (2017).[1][2] Guideline M7(R1): Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk.[1][2][Link]

• European Medicines Agency (EMA). (2014).[1] Assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals.[1][2][6][7][Link]

• Vogel, A. I. (1989).[1] Vogel's Textbook of Quantitative Chemical Analysis (5th ed.).[1] Longman Scientific & Technical.[1] (Referenced for Andrews Titration methodology).[1] [Link]

• Liu, M., et al. (2011).[1] "Determination of Hydrazine in Pharmaceutical Intermediates by HPLC with Pre-column Derivatization." Journal of Chromatographic Science, 49(9), 704-708.[1] [Link][1]

• Urbelis, J. H. (2012).[1] "Control and analysis of hydrazine, hydrazides and hydrazones—genotoxic impurities in active pharmaceutical ingredients."[1][8] Journal of Pharmaceutical and Biomedical Analysis, 71, 144-150.[1] [Link]

Sources

• 1. Hydrazine sulfate - Wikipedia [en.wikipedia.org]
• 2. Guidelines for the assessment and control of mutagenic impurities in pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. scribd.com [scribd.com]
• 5. ANALYTICAL METHOD FOR THE DETERMINATION OF HYDRAZINE IN 35% HYDRAZINE SOLUTIONS (Technical Report) | OSTI.GOV [osti.gov]
• 6. ema.europa.eu [ema.europa.eu]
• 7. database.ich.org [database.ich.org]
• 8. Control and analysis of hydrazine, hydrazides and hydrazones--genotoxic impurities in active pharmaceutical ingredients (APIs) and drug products - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal Procedures: 1,2-Diisopropylhydrazine Monohydrochloride

Executive Safety Summary

Immediate Action Required: If you are currently managing a spill >100 mL, activate your facility's HazMat Emergency Response immediately. Do not attempt benchtop neutralization of bulk quantities.

1,2-Diisopropylhydrazine monohydrochloride (1,2-DIPH[1]·HCl) is a symmetric alkylhydrazine salt. While the hydrochloride salt form reduces volatility compared to the free base, it remains a potent carcinogen , a genotoxic alkylating agent , and a severe irritant .

Critical Operational Directive:

• NEVER dispose of this compound down the drain.

• NEVER mix with oxidizing agents (peroxides, nitrates) in an uncontrolled environment; this can lead to explosive deflagration.

• AVOID benchtop deactivation for bulk waste; incomplete oxidation generates nitrosamines , which are often more carcinogenic than the parent hydrazine.

Technical Hazard Profile

To handle this chemical safely, you must understand the mechanism of its toxicity. 1,2-DIPH is structurally related to the metabolic intermediates of Procarbazine (a chemotherapy agent).

Property	Specification	Operational Implication
CAS (Free Base)	1615-80-1	Use this CAS for regulatory reporting if the salt CAS is unlisted.[1]
Physical State	Crystalline Solid (Salt)	Hygroscopic. Reverts to volatile free base if pH > 7.
Toxicity Class	Carcinogen (1B)	Potent alkylating agent; induces DNA strand breaks via radical formation.
Stability	Reducing Agent	Incompatible with oxidizers. Stable in acid; unstable in base.
RCRA Status	U-Listed / Characteristic	Treat as U167 (Procarbazine equivalent) or U133 (Hydrazine equivalent) for highest safety compliance.

The "Why" Behind the Protocol: The Azoxy Trap

Many standard lab protocols suggest oxidizing hydrazines with bleach. For 1,2-DIPH, this is risky. Metabolic and chemical oxidation of 1,2-DIPH proceeds through an azo intermediate to azoxy isomers.[1] Unlike simple hydrazine (

) which oxidizes cleanly to Nitrogen gas ( ), alkylhydrazines can form stable, highly toxic nitrosamines or azoxy compounds if the oxidant is insufficient or the pH is incorrect.

Therefore, incineration is the only self-validating disposal method for bulk waste. [1]

Decision Matrix: Disposal Workflow

Follow this logic gate to determine the correct disposal path.

Figure 1: Operational decision matrix for 1,2-Diisopropylhydrazine disposal. Note the strict prohibition of benchtop deactivation for bulk quantities.

Detailed Protocols

Protocol A: Bulk Disposal (Primary Method)

Applicability: Expired stock, unused reagents, reaction byproducts > 10 mL.

• Segregation: Isolate the container. Ensure it is tightly sealed.[2][3][4][5][6]

  • Caution: Do not store near nitric acid or perchlorates.

• Primary Container: Keep in the original glass or compatible HDPE container.

• Secondary Containment: Place the primary container inside a sealable plastic bag (4-mil polyethylene) or a secondary spill-proof tub.[1]

• Labeling:

  • Text: "Hazardous Waste - Toxic - 1,2-Diisopropylhydrazine HCl."[1]

  • Hazard Codes: Carcinogen, Irritant.[2]

• Chain of Custody: Transfer to your facility’s EHS (Environmental Health & Safety) team for transport to a RCRA-permitted TSDF (Treatment, Storage, and Disposal Facility).

  • Disposal Code: Request incineration. If a specific RCRA code is required by your hauler, use U167 (Procarbazine) or D003 (Reactive) based on local characterization.

Protocol B: Deactivation of Trace Residues (Glassware/Spills)

Applicability: Only for cleaning glassware, wipes, or spills < 10 mL. Mechanism: Exhaustive oxidation using Sodium Hypochlorite (Bleach).

Safety Critical: You must use excess oxidant to prevent the formation of nitrosamines.

• Preparation:

  • Prepare a fresh solution of 5-10% Sodium Hypochlorite (commercial bleach).[1]

  • Work in a functioning fume hood.[2][7]

• The Process (The "Add-To" Rule):

  • CORRECT: Slowly add the hydrazine residue TO the large volume of bleach solution.

  • INCORRECT: Do not add bleach to the hydrazine. This creates localized pockets of low oxidant concentration, favoring nitrosamine formation.

• Reaction Time:

  • Allow the mixture to stand for at least 12-24 hours .

• Verification:

  • Test the solution with starch-iodide paper.[1] It should turn blue (indicating excess oxidant remains). If not, add more bleach and wait.

• Final Disposal:

  • Collect the deactivated slurry into a waste container labeled "Deactivated Hydrazine Waste."

  • Do not drain dispose unless explicitly authorized by your local wastewater authority.

Deactivation Chemistry & Risks

Understanding the chemistry prevents accidents. The diagram below illustrates why "partial" oxidation is dangerous.

Figure 2: Chemical pathway showing the risk of incomplete oxidation.[1] Insufficient oxidant leads to highly toxic intermediates.

References

• National Institutes of Health (NIH) / PubChem. Procarbazine (Related Compound) Toxicity Profile. [Link]

• International Agency for Research on Cancer (IARC). Oxidative destruction of hydrazines produces N-nitrosamines and other mutagenic species.[1] IARC Scientific Publications. [Link]

• U.S. Environmental Protection Agency (EPA). RCRA Listed Wastes (P and U Lists). [Link]

• Benvenuto, J. A., et al. Degradation and inactivation of antitumor drugs.[8] Journal of Pharmaceutical Sciences, 1993.[8] (Validating KMnO4/Bleach methods). [Link]

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• 1. d3qi0qp55mx5f5.cloudfront.net [d3qi0qp55mx5f5.cloudfront.net]
• 2. assets.thermofisher.cn [assets.thermofisher.cn]
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• 8. Degradation and inactivation of antitumor drugs - PubMed [pubmed.ncbi.nlm.nih.gov]

Personal protective equipment for handling 1,2-Diisopropylhydrazine monohydrochloride

Executive Hazard Profile

1,2-Diisopropylhydrazine monohydrochloride (CAS: 197457-60-2 / Related: 2644-70-4) is a potent alkylating agent and hydrazine derivative. While the monohydrochloride salt form offers improved stability and reduced vapor pressure compared to the volatile free base, it retains significant toxicity and carcinogenic potential.

Critical Hazards:

• Carcinogenicity (Category 1B): Known to induce tumors in animal models; structurally related to Procarbazine.

• Acute Toxicity: Toxic by inhalation, ingestion, and skin contact.[1]

• Corrosivity: The hydrochloride salt hydrolyzes to form acidic species, causing severe skin burns and eye damage.

• Sensitization: Potent skin sensitizer; repeated exposure can lead to anaphylactic-type reactions.

Operational Philosophy: Treat this compound as a "Zero-Exposure" target. The primary vector of exposure is particulate dust during weighing and aerosol during solubilization.

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE (lab coat, safety glasses) is insufficient for this compound. The following matrix defines the required protection levels based on the activity.

Protection Zone	Component	Specification	Scientific Rationale
Hand Protection	Primary Layer	Silver Shield® / 4H® (Laminate)	Hydrazines have high permeation rates through standard nitrile. Laminate offers >480 min breakthrough time.
Secondary Layer	Nitrile (5 mil minimum)	Worn over the laminate glove to provide dexterity and mechanical protection.
Incidental Use	Double Nitrile (Total 10 mil)	Acceptable only for handling closed containers. Immediate removal upon splash.[2][3]
Respiratory	Solid Handling	N100 / P100 Respirator	The salt is a fine particulate. HEPA filtration is required if working outside a certified fume hood (not recommended).
Solution Prep	Fume Hood (Face Velocity 100 fpm)	Solubilization may generate mists. Work must be performed within a hood.[1][4][5]
Eye/Face	Primary	Chemical Splash Goggles	Safety glasses do not seal against dust or corrosive splashes.
Secondary	Face Shield	Required during solubilization or when handling volumes >50 mL.
Body	Clothing	Tyvek® Sleeves or Lab Coat	Disposable sleeves prevent cuff contamination, a common exposure route during weighing.

Operational Protocols

Workflow Visualization: PPE Selection & Handling

The following decision tree outlines the logical flow for selecting safety measures based on the physical state of the chemical.

Figure 1: PPE Selection Decision Tree based on physical state. Note the escalation to Laminate gloves for liquid handling.

Protocol: Weighing and Solubilization

Objective: Prepare a stock solution without generating airborne dust.

• Engineering Controls: Verify fume hood certification. Place a disposable analytical balance inside the hood if possible. If the balance is external, use a powder containment hood or wear an N100 respirator.

• Static Control: Hydrazine salts are often hygroscopic and prone to static. Use an ionizing fan or anti-static gun on the weighing boat to prevent "powder jump."

• Weighing:

  • Pre-weigh the solvent container.

  • Transfer the solid gently. Do not dump.

  • Immediately recap the solid stock vial.

  • Wipe the exterior of the stock vial with a damp Kimwipe (water) before returning to storage.

• Solubilization (The Critical Step):

  • Add solvent to the solid slowly.

  • Caution: Dissolution is often exothermic. If using reactive solvents, cool the vessel on ice.

  • Venting: Do not seal the vessel tightly immediately after mixing; allow thermal equilibrium to prevent pressure buildup.

Emergency Response & Decontamination

Spill Response Logic

Do not attempt to neutralize a large spill without respiratory protection. Hydrazines can react with oxidizers (like bleach) to form toxic chloramines if not managed correctly.

Figure 2: Spill Response Protocol. Note that large spills require evacuation due to inhalation risks.

Decontamination Solution

For surface decontamination of trace residues (hood surfaces, glove boxes):

• Preparation: Prepare a 10% Sodium Hypochlorite (Bleach) solution.

• Mechanism: Hypochlorite oxidizes hydrazine to nitrogen gas and water.

• Procedure:

  • Apply bleach solution to the contaminated surface (wet, do not spray aerosols).

  • Wait time: Allow 10–15 minutes contact time.

  • Rinse: Thoroughly rinse with water.[5][6] Warning: Bleach residues can corrode stainless steel; a water rinse is mandatory.

Disposal Considerations

Waste Stream: Hazardous Chemical Waste (Toxic/Corrosive).[2][5]

• Segregation: NEVER mix hydrazine waste with oxidizers (peroxides, nitric acid) or organic halides . This can lead to fire or explosion.

• Labeling: Clearly label as "Hydrazine Derivative - Carcinogen/Corrosive."

• Container: Store in high-density polyethylene (HDPE) or glass. Avoid metal containers if the solution is acidic (HCl salt).

References

• PubChem. (n.d.). 1,2-Diisopropylhydrazine monohydrochloride | C6H17ClN2.[7] National Library of Medicine. Retrieved February 22, 2026, from [Link]

• U.S. Department of Energy. (1986). The chemistry of the hypochlorite neutralization of hydrazine fuels. OSTI.GOV. Retrieved February 22, 2026, from [Link]

• Kimberly-Clark Professional. (n.d.). Chemical Resistance Guide: Nitrile Gloves. Retrieved February 22, 2026, from [Link]

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• 2. chemos.de [chemos.de]
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• 7. 1,2-Diisopropylhydrazine monohydrochloride | C6H17ClN2 | CID 3015261 - PubChem [pubchem.ncbi.nlm.nih.gov]